Cas no 211508-95-1 (1-(bromomethyl)-2-ethynylbenzene)

1-(Bromomethyl)-2-ethynylbenzene is a versatile aromatic compound featuring both a bromomethyl and an ethynyl functional group on a benzene ring. This structure makes it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions, cycloadditions, and polymer chemistry. The bromomethyl group allows for nucleophilic substitution, while the ethynyl group enables click chemistry and metal-catalyzed transformations, such as Sonogashira coupling. Its dual reactivity facilitates the construction of complex molecular architectures, including heterocycles and conjugated systems. The compound is commonly used in pharmaceutical research, material science, and fine chemical synthesis due to its stability and well-defined reactivity profile. Proper handling is required due to its lachrymatory and potential sensitizing properties.

1-(bromomethyl)-2-ethynylbenzene structure

211508-95-1 structure

Product Name:1-(bromomethyl)-2-ethynylbenzene

CAS No:211508-95-1

MF:C₉H₇Br

MW:195.055881738663

MDL:MFCD20621706

CID:242416

PubChem ID:15830558

Update Time:2025-06-07

1-(bromomethyl)-2-ethynylbenzene Chemical and Physical Properties

Names and Identifiers

- Benzene,1-(bromomethyl)-2-ethynyl-
- 1-(bromomethyl)-2-ethynylbenzene
- o-Ethynylbenzyl bromide
- DTXSID40578692
- EN300-1911028
- 211508-95-1
- 2-ETHYNYLBENZYL BROMIDE
- SCHEMBL4170188
- MDL： MFCD20621706
- Inchi： 1S/C9H7Br/c1-2-8-5-3-4-6-9(8)7-10/h1,3-6H,7H2
- InChI Key： VQYHSHIINCLCJO-UHFFFAOYSA-N
- SMILES： BrCC1C=CC=CC=1C#C

Computed Properties

Exact Mass: 193.97311
Monoisotopic Mass: 193.97311g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 142
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0

1-(bromomethyl)-2-ethynylbenzene Pricemore >>

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eNovation Chemicals LLC	D659114-1g	1-(bromomethyl)-2-ethynylbenzene	211508-95-1	95%	1g	$765	2024-08-03
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